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Compound of Interest

Compound Name: 2-Thiopheneacetic acid

Cat. No.: B7760944

This guide provides an in-depth overview of the fundamental molecular properties of 2-
Thiopheneacetic acid, a compound of significant interest to researchers, scientists, and
professionals in drug development.

Core Molecular Data

2-Thiopheneacetic acid, also known as 2-thienylacetic acid, is an organosulfur compound that
serves as a crucial precursor in the synthesis of various pharmaceuticals, including the
antibiotics cephaloridine and cephalothin[1]. Its chemical and physical properties are well-
documented, providing a solid foundation for its application in scientific research and drug
discovery.

The fundamental molecular characteristics of 2-Thiopheneacetic acid are summarized in the
table below. This data, compiled from reputable chemical databases, offers a clear and concise
reference for laboratory use.
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Property Value Source

PubChem|[2], Sigma-Aldrich,

Molecular Formula C6H602S NIST[3], Santa Cruz
Biotechnology[4]
) PubChem|[2], Sigma-Aldrich,
Molecular Weight 142.18 g/mol ]
Santa Cruz Biotechnology[4]
Molecular Weight (NIST) 142.176 g/mol NIST[3][5]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-Thiopheneacetic acid and
its derivatives are extensive. For instance, its preparation can be achieved from 2-
acetylthiophene[1]. Furthermore, studies have investigated the adsorption of 2-
thiopheneacetic acid on various resins, and new polymeric complexes with metals like
Copper (Il) have been synthesized and characterized using methods such as IR and Raman

spectroscopy.

Logical Relationship of Core Properties

The following diagram illustrates the direct relationship between the compound's name and its
fundamental molecular properties.
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Core Properties of 2-Thiopheneacetic Acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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